Cas no 1805608-85-8 (Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate)

• Product Name: Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate
• CAS No: 1805608-85-8
• MF: C₁₁H₁₀F₅NO₃
• MW: 299.194020748138
• CID: 4897925
• Update Time: 2025-05-25

Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H10F5NO3/c1-19-6-4-17-9(10(12)13)8(11(14,15)16)5(6)3-7(18)20-2/h4,10H,3H2,1-2H3
• InChI Key： VEWRJHUMMMKZIQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)F)=NC=C(C=1CC(=O)OC)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 2.2
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate

Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

The compound Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate (CAS No. 1805608-85-8) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with multiple fluorinated groups, a methoxy group, and an acetate ester moiety. The presence of these functional groups imparts the molecule with distinctive chemical and physical properties, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and stability. The difluoromethyl and trifluoromethyl groups in this compound are particularly noteworthy, as they contribute to the molecule's lipophilicity and resistance to metabolic degradation. These properties are highly desirable in drug candidates, as they can improve the efficacy and reduce the toxicity of therapeutic agents.

In the field of agrochemistry, Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate has been explored for its potential as a herbicide or insecticide. The pyridine ring structure is known to interact with various biological targets, including enzymes and receptors, making it a promising candidate for pest control applications. Researchers have also investigated the compound's photostability and environmental fate, which are critical factors for its use in agricultural settings.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, acetylations, and fluorinations. The synthesis pathway typically begins with a pyridine derivative, which is then modified to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving yields.

The methoxy group in the molecule plays a crucial role in modulating the electronic properties of the pyridine ring. This substitution pattern can influence the molecule's reactivity towards various chemical transformations, making it versatile for further functionalization. For instance, the acetate ester group can be hydrolyzed under specific conditions to yield the corresponding carboxylic acid derivative, which may exhibit different biological activities.

Emerging research has also focused on the use of this compound as a building block for constructing larger molecular frameworks. Its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, has opened new avenues for constructing biologically active molecules with complex architectures. These studies underscore the importance of Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate as a key intermediate in modern organic synthesis.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses provide detailed insights into its molecular structure and confirm the presence of all substituents. The integration of these data has been instrumental in validating synthetic procedures and ensuring the purity of the compound for downstream applications.

Looking ahead, the continued exploration of Methyl 2-(difluoromethyl)-5-methoxy-3-(trifluoromethyl)pyridine-4-acetate is expected to yield new insights into its potential uses across diverse industries. Its unique combination of functional groups positions it as a valuable tool for advancing both academic research and industrial innovation.